2,3,5-Trifluoro-6-(isopropoxy)pyridine, 95%
Overview
Description
2,3,5-Trifluoro-6-(isopropoxy)pyridine, 95% (2,3,5-TFP) is a synthetic compound with a wide range of applications in the scientific research field. It is a colorless liquid with a boiling point of 102°C and a melting point of -55°C. 2,3,5-TFP is widely used in organic synthesis, as a reagent for the preparation of pharmaceuticals, and in the manufacture of various industrial products.
Mechanism of Action
2,3,5-Trifluoro-6-(isopropoxy)pyridine, 95% is an important reagent in organic synthesis. It acts as a nucleophile, meaning that it can react with electron-rich molecules, such as aromatic compounds, to form new bonds. It is also used as a catalyst in the synthesis of various compounds.
Biochemical and Physiological Effects
2,3,5-Trifluoro-6-(isopropoxy)pyridine, 95% has no known biochemical or physiological effects. It is not toxic and is not known to cause any adverse effects.
Advantages and Limitations for Lab Experiments
2,3,5-Trifluoro-6-(isopropoxy)pyridine, 95% has several advantages for laboratory experiments. It is a relatively stable compound, with a low boiling point and a low melting point. It is also non-toxic and non-flammable, making it safe to use in experiments. However, it is relatively expensive and can be difficult to obtain in large quantities.
Future Directions
2,3,5-Trifluoro-6-(isopropoxy)pyridine, 95% has many potential future applications. It could be used in the synthesis of new pharmaceuticals, agrochemicals, and industrial products. It could also be used in the synthesis of new catalysts and catalytic systems. Additionally, 2,3,5-Trifluoro-6-(isopropoxy)pyridine, 95% could be used in the development of new fluorescent dyes. Finally, it could be used in the synthesis of new polymers, such as polyurethanes and polyamides.
Synthesis Methods
2,3,5-Trifluoro-6-(isopropoxy)pyridine, 95% can be synthesized through a variety of methods. The most common method is the reaction of 2,3,5-trifluoropyridine and isopropyl bromide in the presence of a base, such as potassium hydroxide (KOH). The reaction is carried out at room temperature and does not require the use of any solvents. The reaction yields a 95% pure product.
Scientific Research Applications
2,3,5-Trifluoro-6-(isopropoxy)pyridine, 95% is widely used in scientific research. It is used as a reagent in organic synthesis to prepare various compounds, including pharmaceuticals, agrochemicals, and industrial products. It is also used in the synthesis of various polymers, such as polyurethanes, polyamides, and polyesters. Furthermore, 2,3,5-Trifluoro-6-(isopropoxy)pyridine, 95% is used in the preparation of catalysts and catalytic systems, as well as in the synthesis of fluorescent dyes.
properties
IUPAC Name |
2,3,5-trifluoro-6-propan-2-yloxypyridine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F3NO/c1-4(2)13-8-6(10)3-5(9)7(11)12-8/h3-4H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AHYCERROMQMOBL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=NC(=C(C=C1F)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8F3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,5-Trifluoro-6-(isopropoxy)pyridine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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